MTX-531

• Molecular Formula: C22H20ClN5O2S
• Molecular Weight: 453.9 g/mol
• InChI: InChI=1S/C22H20ClN5O2S/c1-14(15-6-4-3-5-7-15)27-22-18-10-16(8-9-19(18)25-13-26-22)17-11-20(21(23)24-12-17)28-31(2,29)30/h3-14,28H,1-2H3,(H,25,26,27)/t14-/m1/s1
• InChIKey: LPJIZDSOUGHTNB-CQSZACIVSA-N

MTX-531: A First-in-Class Dual EGFR/PI3K Inhibitor for Overcoming Adaptive Resistance in Oncology Research

MTX-531 is a first-in-class, orally bioavailable small-molecule kinase inhibitor computationally designed to selectively co-target epidermal growth factor receptor (EGFR) and phosphatidylinositol 3-kinase (PI3K), two key oncogenic drivers of adaptive resistance across multiple solid tumor types [1]. It exhibits low-nanomolar biochemical potency against both EGFR (IC50 14.7 nM) and PI3Kα (IC50 6.4 nM) with exquisite kinome selectivity demonstrated against >400 protein and lipid kinases, and uniquely does not induce hyperglycemia in preclinical models—a class-defining liability of PI3K inhibitors—attributed to its weak partial agonism of peroxisome proliferator–activated receptor-γ (PPARγ, EC50 3.4 μM) [1].

Target engagement

Dual EGFR/PI3K kinase inhibition study fit for adaptive resistance research

Selectivity profile

Reported kinome-wide selectivity (>400 kinases screened)

Glycemic monitoring

Reported absence of hyperglycemia in preclinical models

• [1] Whitehead CE, Ziemke EK, Frankowski-McGregor CL, et al. A first-in-class selective inhibitor of EGFR and PI3K offers a single-molecule approach to targeting adaptive resistance. Nature Cancer. 2024;5(8):1250-1266. doi:10.1038/s43018-024-00781-6 View Source

Why MTX-531 Cannot Be Substituted by a Single-Target EGFR or PI3K Inhibitor, or Their Simple Combination

In head and neck squamous cell carcinoma (HNSCC) and KRAS-mutant colorectal cancer, EGFR and PI3K reciprocally mediate resistance to inhibition of the other, rendering single-agent EGFR inhibitors (e.g., erlotinib, cetuximab) or PI3Kα inhibitors (e.g., alpelisib) insufficient to achieve durable tumor control [1]. Administering separate EGFR and PI3K inhibitors in combination incurs additive off-target toxicities and fails to achieve balanced, equipment pathway inhibition at clinically tolerable doses—as demonstrated by the erlotinib–alpelisib combination, which produced no tumor regressions in a HNSCC PDX model while exhibiting dose-limiting toxicity that prevented dose escalation [1]. MTX-531 solves this by delivering equipotent inhibition of both EGFR and PI3K–mTOR signaling from a single molecule with a unified pharmacokinetic profile, achieving a balanced cellular IC50 of approximately 300 nM for both pathways [1].

Single-target EGFR inhibitors may not block PI3K-mediated adaptive resistance, limiting durable response in HNSCC models.

Single-target PI3Kα inhibitors may not suppress EGFR-driven survival signaling, enabling pathway reactivation.

Co-administered EGFR+PI3K inhibitor combinations may produce dose-limiting toxicity and unbalanced pathway suppression.

• [1] Whitehead CE, Ziemke EK, Frankowski-McGregor CL, et al. A first-in-class selective inhibitor of EGFR and PI3K offers a single-molecule approach to targeting adaptive resistance. Nature Cancer. 2024;5(8):1250-1266. doi:10.1038/s43018-024-00781-6 View Source

Quantitative Differentiation Evidence for MTX-531 Against Closest Comparators

Head-to-Head Tumor Regression: MTX-531 Monotherapy vs. Erlotinib + Alpelisib Combination in HNSCC PDX (944545-341-R)

In the HPV-negative HNSCC PDX model 944545-341-R, MTX-531 monotherapy (100 mg/kg daily, oral) achieved a mean tumor regression of 70%, whereas the direct comparator arm—erlotinib plus alpelisib combination—produced zero tumor regressions [1]. Furthermore, higher doses of alpelisib could not be escalated in the combination regimen due to tolerability constraints, whereas MTX-531 was well tolerated at doses up to 150 mg/kg, yielding an additional efficacy boost and a threefold improvement in median survival over the 100 mg/kg dose [1]. Across all five HNSCC PDX models evaluated, MTX-531 monotherapy resulted in a 66% mean overall response rate and a median survival increase ranging from 62% to 542% [1].

HNSCC PDX tumor regression

Head-to-head

Mean tumor regression: MTX-531 70% vs. erlotinib+alpelisib 0%

Supports single-agent dual-pathway inhibition endpoint context

HPV-negative HNSCC PDX 944545-341-R; 100 mg/kg/day oral

Evidence Dimension	Tumor regression in HPV-negative HNSCC PDX model
Target Compound Data	Mean tumor regression of 70% (MTX-531 monotherapy, 100 mg/kg/day)
Comparator Or Baseline	Erlotinib plus alpelisib combination: 0% tumor regression
Quantified Difference	Absolute difference of 70 percentage points in regression rate; MTX-531 monotherapy superior to dual-agent combination
Conditions	944545-341-R HPV-negative HNSCC patient-derived xenograft mouse model; daily oral dosing

Why This Matters

This direct head-to-head comparison demonstrates that a single molecule (MTX-531) can outperform a two-drug clinical combination in both efficacy and tolerability, a critical differentiator for procurement decisions in oncology in vivo studies.

• [1] Whitehead CE, Ziemke EK, Frankowski-McGregor CL, et al. A first-in-class selective inhibitor of EGFR and PI3K offers a single-molecule approach to targeting adaptive resistance. Nature Cancer. 2024;5(8):1250-1266. doi:10.1038/s43018-024-00781-6 View Source

Absence of Hyperglycemia: MTX-531 vs. Alpelisib and Other PI3K Inhibitors in Glycemic Control

Hyperglycemia is a dose-limiting on-target toxicity of all clinically approved and investigational pan-PI3K inhibitors due to the central role of PI3Kα in insulin signaling [1]. In head-to-head comparison in mice, MTX-531 treatment at therapeutic doses did not elevate blood glucose or insulin levels, whereas alpelisib elicited a significant rise in both plasma glucose and insulin [1]. An expanded panel of PI3K inhibitors, including both clinically approved and failed agents, confirmed hyperglycemia induction in all comparators tested except MTX-531 [1]. Even at a dose escalated to 150 mg/kg, MTX-531 failed to induce hyperglycemia [1]. This is mechanistically attributed to MTX-531's weak partial agonism of PPARγ (TR-FRET IC50 = 2.5 μM; cellular EC50 = 3.4 μM in 293H cells), a unique off-target activity not possessed by any other PI3K inhibitor [1].

Glycemic control

Head-to-head

Blood glucose: no significant rise with MTX-531 up to 150 mg/kg; alpelisib elevated glucose and insulin

Supports glycemic endpoint monitoring context; reported PPARγ partial agonism

C57BL/6 mice; 2-week dosing; PPARγ EC50 3.4 μM

Evidence Dimension	Blood glucose and insulin levels in mice following PI3K inhibitor treatment
Target Compound Data	MTX-531: No significant rise in blood glucose or insulin at therapeutic doses up to 150 mg/kg
Comparator Or Baseline	Alpelisib: Significant elevation of both plasma glucose and insulin; all other PI3K inhibitors tested (copanlisib, omipalisib, etc.) also induced hyperglycemia
Quantified Difference	Qualitatively distinct: MTX-531 is the only pan-PI3K inhibitor reported to completely avoid hyperglycemia induction
Conditions	C57BL/6 mice; therapeutic dosing for up to 2 weeks; glucose and insulin measured by standard plasma assays; PPARγ EC50 = 3.4 μM in 293H cells

Why This Matters

The absence of hyperglycemia confers a uniquely favorable therapeutic index not achievable with alpelisib, copanlisib, or any other PI3K inhibitor, enabling sustained target inhibition without treatment-discontinuation-level toxicity—a decisive factor for selecting a PI3K-pathway inhibitor for chronic in vivo studies.

• [1] Whitehead CE, Ziemke EK, Frankowski-McGregor CL, et al. A first-in-class selective inhibitor of EGFR and PI3K offers a single-molecule approach to targeting adaptive resistance. Nature Cancer. 2024;5(8):1250-1266. doi:10.1038/s43018-024-00781-6 View Source

Kinome-Wide Selectivity: MTX-531 vs. Omipalisib and NVP-AEE788—Dual Targeting Without Broad Off-Target Liability

MTX-531 was screened against a panel of >400 protein and lipid kinases at 10 μM, revealing only nine non-HER family kinases inhibited by >80%, with follow-up IC50 titrations showing IC50 ≥ 0.5 μM for all except MELK (IC50 178 nM), which was shown to have no cellular consequence at up to 5 μM [1]. In contrast, comparator dual-targeting molecules omipalisib and NVP-AEE788 are approximately 30-fold to 50-fold more potent than MTX-531 against PI3K and EGFR respectively—a potency difference that likely contributed to their clinical termination due to toxicity [1]. MTX-531's deliberate tuning to moderate-low nanomolar potency, combined with its unique reversed binding mode confirmed by X-ray co-crystal structures with both EGFR and PI3Kγ, yields a selectivity profile unmatched by earlier dual inhibitors [1]. Screening against an 86-member panel of non-kinase safety targets revealed only four proteins bound by MTX-531 with IC50 < 10 μM [1].

Kinome-wide selectivity

Method context

>400 kinases screened; 9 off-targets inhibited >80% at 10 μM; IC50 ≥0.5 μM for 8/9; comparators 30–50× more potent on primary targets

Supports selectivity profiling context; deliberate potency tuning reported

X-ray co-crystal structures; 86-member safety panel

Evidence Dimension	Kinase selectivity and off-target binding profile
Target Compound Data	MTX-531: >400 kinases screened; only 9 off-targets inhibited >80% at 10 μM; IC50 ≥ 0.5 μM for 8 of 9; MELK IC50 178 nM (no cellular effect ≤5 μM); 4/86 safety targets bound at IC50 <10 μM
Comparator Or Baseline	Omipalisib: ~30-fold more potent against PI3K than MTX-531 (PI3Kα IC50 0.23 nM vs. 6.4 nM for MTX-531); NVP-AEE788: ~50-fold more potent against EGFR (EGFR IC50 0.31 nM vs. 14.7 nM for MTX-531); both clinically terminated
Quantified Difference	30- to 50-fold lower biochemical potency of MTX-531 against primary targets compared to omipalisib and NVP-AEE788, associated with superior tolerability and no hyperglycemia
Conditions	Biochemical kinase inhibition assays; 10 μM single-point screen against >400 kinases; IC50 follow-up titrations; X-ray co-crystal structures with EGFR and PI3Kγ; 86-member safety panel screen

Why This Matters

MTX-531 occupies a unique potency window—sufficiently potent for robust target engagement and tumor regression yet deliberately less potent than failed predecessors—delivering a selectivity and tolerability profile that eluded earlier dual EGFR/PI3K inhibitors, making it the rational choice for long-term in vivo oncology studies.

• [1] Whitehead CE, Ziemke EK, Frankowski-McGregor CL, et al. A first-in-class selective inhibitor of EGFR and PI3K offers a single-molecule approach to targeting adaptive resistance. Nature Cancer. 2024;5(8):1250-1266. doi:10.1038/s43018-024-00781-6 View Source

Balanced Cellular Pathway Inhibition: MTX-531 Achieves Equipment EGFR and PI3K–mTOR Suppression vs. Erlotinib's Pathway-Selective Activity

In CAL-33 HNSCC cells harboring a PIK3CA H1047R mutation, MTX-531 demonstrated balanced cellular inhibition of EGFR, PI3K, and mTOR signaling, reflected in comparable IC50 values of approximately 300 nM for each pathway endpoint (pEGFR, pAkt, p4E-BP1) after a 2-hour treatment [1]. In stark contrast, erlotinib was highly potent against pEGFR (EC50 < 10 nM) but required approximately 100-fold higher concentrations to affect downstream PI3K signaling, failing to achieve balanced pathway suppression [1]. MTX-531 at 1 μM induced maximal pAktT308 inhibition (97%) within 15 minutes and triggered significant apoptosis as measured by cleaved PARP at concentrations approaching 1 μM [1]. This simultaneous and balanced inhibition of both resistance-driving pathways from a single molecule cannot be replicated by any single-target EGFR or PI3K inhibitor.

Balanced pathway inhibition

Head-to-head

Equipotent inhibition ~300 nM for pEGFR, pAkt, p4E-BP1; erlotinib biased ~100-fold

Supports balanced pathway suppression endpoint context

CAL-33 HNSCC cells (PIK3CA H1047R); 2 h treatment

Evidence Dimension	Cellular IC50 for EGFR, PI3K, and mTOR pathway inhibition in HNSCC cells
Target Compound Data	MTX-531: IC50 ~300 nM for pEGFR, pAkt, and p4E-BP1 (equipotent across all three pathway nodes); 97% pAktT308 inhibition at 1 μM within 15 min; apoptosis induction (cleaved PARP) at ~1 μM
Comparator Or Baseline	Erlotinib: pEGFR EC50 <10 nM (highly potent) but requires ~100-fold higher concentrations for PI3K pathway effects (EC50 ~1 μM for downstream signaling)
Quantified Difference	MTX-531 pathway inhibition ratio (EGFR:PI3K:mTOR) ≈ 1:1:1; erlotinib pathway inhibition ratio ≈ 1:100 (EGFR vs. downstream PI3K signaling); MTX-531 achieves 97% pAkt inhibition within 15 min
Conditions	CAL-33 HNSCC cells (PIK3CA H1047R mutant); 2-hour treatment for IC50 determination; time course from 15 min to 2 h

Why This Matters

Balanced, equipment inhibition of both EGFR and PI3K–mTOR pathways is essential to prevent reciprocal resistance reactivation—a pharmacodynamic property unique to MTX-531 that directly addresses the mechanistic basis of adaptive resistance and cannot be achieved with single-target inhibitors or their ad hoc combinations.

• [1] Whitehead CE, Ziemke EK, Frankowski-McGregor CL, et al. A first-in-class selective inhibitor of EGFR and PI3K offers a single-molecule approach to targeting adaptive resistance. Nature Cancer. 2024;5(8):1250-1266. doi:10.1038/s43018-024-00781-6 View Source

In Vivo Efficacy vs. Alpelisib in a KRAS-Driven Aggressive Pancreatic Cancer Model (KPC)

In the highly aggressive Kras;Trp53;Pdx-Cre (KPC) syngeneic pancreatic tumor model, MTX-531 and alpelisib were directly compared. Both molecules inhibited PI3K signaling in cultured KPC cells in the 10–100 nM range, with alpelisib being approximately 5-fold more potent biochemically [1]. However, in tumor-bearing mice, all control and alpelisib-treated mice required euthanasia before completing 2 weeks of dosing due to rapid tumor progression, whereas MTX-531-treated mice achieved tumor stasis [1]. The median survival increase with MTX-531 (215%) was comparable to that previously reported for alpelisib only when combined with a stringent ketogenic diet [1]. Elevated intratumoral insulin levels were observed with alpelisib but not with MTX-531, consistent with differential systemic glucose–insulin effects [1].

KPC pancreatic model survival

Head-to-head

MTX-531: tumor stasis, 215% median survival increase; alpelisib: all mice euthanized

Supports in vivo model-response endpoint context

KPC syngeneic model; daily oral dosing; intratumoral insulin differences observed

Biochemical IC50 profile

Head-to-head

EGFR 14.7 nM, PI3Kα 6.4 nM, mTOR 105 nM; only agent with combined EGFR/PI3K/mTOR inhibition

Supports multi-node target engagement profile review

Biochemical assays; alpelisib/copanlisib comparators lack EGFR activity

Evidence Dimension	Tumor stasis and median survival in KPC pancreatic cancer mice
Target Compound Data	MTX-531: Tumor stasis achieved; 215% increase in median survival; no intratumoral insulin elevation; mice survived beyond 2 weeks of dosing
Comparator Or Baseline	Alpelisib: All mice euthanized within 2 weeks due to tumor progression; significant intratumoral insulin elevation; no meaningful survival benefit as monotherapy without ketogenic diet
Quantified Difference	MTX-531 extends median survival by 215% over control; alpelisib monotherapy provides no survival benefit (all mice euthanized <2 weeks); alpelisib requires ketogenic diet to achieve comparable survival benefit to MTX-531 alone
Conditions	KPC (Kras;Trp53;Pdx-Cre) syngeneic pancreatic tumor model in C57BL/6 mice; daily oral dosing; insulin levels measured in plasma and tumor lysates

Why This Matters

MTX-531 delivers meaningful survival benefit in an aggressive KRAS-mutant pancreatic cancer model where alpelisib—despite greater biochemical potency—fails as monotherapy, demonstrating that MTX-531's integrated dual-target pharmacology and absence of hyperglycemia-driven PI3K reactivation translate into a decisive in vivo efficacy advantage.

• [1] Whitehead CE, Ziemke EK, Frankowski-McGregor CL, et al. A first-in-class selective inhibitor of EGFR and PI3K offers a single-molecule approach to targeting adaptive resistance. Nature Cancer. 2024;5(8):1250-1266. doi:10.1038/s43018-024-00781-6 View Source

Biochemical Potency Profile Across PI3K Isoforms and mTOR: MTX-531 vs. Alpelisib and Copanlisib

MTX-531 exhibits a pan-PI3K inhibitory profile similar to copanlisib, with IC50 values of 6.4 nM (PI3Kα), 233 nM (PI3Kβ), 8.3 nM (PI3Kγ), and 1.1 nM (PI3Kδ), but distinctively retains meaningful mTOR activity (IC50 105 nM, only ~15-fold less potent than against PI3Kα) [1]. In comparison, alpelisib is highly PI3Kα-selective (IC50 2.2 nM), being 1–3 logs less potent against other PI3K isoforms, and is essentially inactive against mTOR (IC50 2,940 nM) [1]. Copanlisib has greater biochemical potency across PI3K isoforms (PI3Kα IC50 0.17 nM; PI3Kβ 7.5 nM; PI3Kγ 0.99 nM; PI3Kδ 0.16 nM) and mTOR (IC50 18.8 nM) but induces hyperglycemia, whereas MTX-531 does not [1]. Critically, MTX-531 is the only molecule in this comparator set that combines pan-PI3K/mTOR inhibition with EGFR targeting (EGFR IC50 14.7 nM; alpelisib, copanlisib, and omipalisib all have EGFR IC50 >10,000 nM) [1].

Biochemical IC50 profile

Head-to-head

EGFR 14.7 nM, PI3Kα 6.4 nM, mTOR 105 nM; only agent with combined EGFR/PI3K/mTOR inhibition

Supports multi-node target engagement profile review

Biochemical assays; alpelisib/copanlisib comparators lack EGFR activity

Evidence Dimension	Biochemical IC50 values across PI3K isoforms, mTOR, and EGFR (nM)
Target Compound Data	EGFR: 14.7 nM; PI3Kα: 6.4 nM; PI3Kβ: 233 nM; PI3Kγ: 8.3 nM; PI3Kδ: 1.1 nM; mTOR: 105 nM; DNA-PK: 5.4 nM
Comparator Or Baseline	Alpelisib: EGFR >10,000; PI3Kα 2.2; PI3Kβ 2,010; PI3Kγ 49.8; PI3Kδ 39.7; mTOR 2,940. Copanlisib: EGFR >10,000; PI3Kα 0.17; PI3Kβ 7.5; PI3Kγ 0.99; PI3Kδ 0.16; mTOR 18.8
Quantified Difference	MTX-531 is the only agent with EGFR IC50 <15 nM (vs. >10,000 for alpelisib and copanlisib); ~15-fold PI3Kα:mTOR potency ratio vs. >1,300-fold for alpelisib; comparable pan-PI3K breadth to copanlisib but with EGFR activity and without hyperglycemia
Conditions	Biochemical kinase inhibition assays using purified recombinant enzymes; IC50 values as reported in Nature Cancer Table 1 (2024)

Why This Matters

The ability to simultaneously inhibit EGFR, all class I PI3K isoforms, and mTOR at therapeutically relevant concentrations from a single molecule defines MTX-531's unique pharmacological niche—a multi-node inhibition profile that is structurally and functionally impossible to replicate with any single clinically approved or investigational kinase inhibitor.

• [1] Whitehead CE, Ziemke EK, Frankowski-McGregor CL, et al. A first-in-class selective inhibitor of EGFR and PI3K offers a single-molecule approach to targeting adaptive resistance. Nature Cancer. 2024;5(8):1250-1266. doi:10.1038/s43018-024-00781-6 View Source

Optimal Research and Industrial Application Scenarios for MTX-531 Based on Differentiated Evidence

Preclinical In Vivo Efficacy Studies in HNSCC PDX Models Requiring Single-Agent Tumor Regression

For researchers evaluating therapeutic strategies in head and neck squamous cell carcinoma, MTX-531 monotherapy consistently delivers tumor regressions across genetically diverse PDX models (66% mean overall response rate; up to >500% increase in median survival), outperforming the erlotinib plus alpelisib combination regimen [1]. This establishes MTX-531 as the rational single-agent standard for HNSCC preclinical programs seeking to block reciprocal EGFR–PI3K resistance without the confounding variables of multi-drug dosing schedules. [1]

Combination Therapy Studies with KRAS-G12C or MEK Inhibitors in KRAS-Mutant Colorectal and Pancreatic Cancer Models

MTX-531 combined with sotorasib (KRAS-G12C inhibitor) achieved a 100% objective response rate with 40% complete regressions in KRAS-G12C/PIK3CA co-mutant CRC PDX models, while the combination with trametinib (MEK inhibitor) produced 80% objective response rates and 467% median survival increase in KRAS-A136T CRC xenografts [1]. Given MTX-531's ability to block PI3K-mediated adaptive resistance to RAS pathway inhibition, it is the preferred PI3K-pathway partner for combination studies where hyperglycemia-intolerant comparators like alpelisib or copanlisib would confound efficacy readouts. [1]

Chronic Dosing Toxicology and Metabolic Safety Studies Comparing PI3K Inhibitor-Induced Hyperglycemia

MTX-531 is uniquely suited as a tool compound for dissecting the mechanisms of PI3K inhibitor-induced hyperglycemia because it serves as both a pan-PI3K inhibitor and a weak PPARγ partial agonist (EC50 3.4 μM), completely averting the hyperglycemia and hyperinsulinemia observed with alpelisib, copanlisib, and other PI3K inhibitors tested [1]. Studies comparing MTX-531 against hyperglycemia-inducing PI3K inhibitors can isolate the contribution of systemic glucose–insulin feedback to PI3K pathway reactivation and therapeutic resistance, a question of high translational relevance. [1]

Dual EGFR–PI3K Pharmacodynamic Biomarker Studies Requiring Balanced Pathway Inhibition

MTX-531 achieves equipment inhibition of EGFR, PI3K, and mTOR signaling (cellular IC50 ~300 nM for all three nodes) with maximal pAkt suppression (97%) within 15 minutes of treatment in PIK3CA-mutant HNSCC cells [1]. This rapid, balanced, and complete pathway suppression makes MTX-531 the optimal chemical probe for experiments aimed at quantifying the temporal dynamics of EGFR–PI3K–mTOR signaling feedback and crosstalk, and for validating pharmacodynamic biomarkers of dual-pathway inhibition where erlotinib or alpelisib would produce incomplete or pathway-biased readouts. [1]

Application

Selection Property

Validation Focus

HNSCC PDX tumor regression studies

Single-agent dual EGFR/PI3K inhibition

Tumor regression endpoint; EGFR/PI3K co-suppression monitoring

KRAS-mutant tumor combination studies

PI3K-pathway blockade without hyperglycemia confound

Combination response endpoints; MAPK pathway co-targeting

PI3K inhibitor metabolic comparison studies

PPARγ partial agonism context

Glycemic and insulin endpoint monitoring

EGFR-PI3K pharmacodynamic biomarker studies

Balanced cellular pathway inhibition

pEGFR/pAkt/p4E-BP1 temporal dynamics; pathway crosstalk quantification

• [1] Whitehead CE, Ziemke EK, Frankowski-McGregor CL, et al. A first-in-class selective inhibitor of EGFR and PI3K offers a single-molecule approach to targeting adaptive resistance. Nature Cancer. 2024;5(8):1250-1266. doi:10.1038/s43018-024-00781-6 View Source